Cas no 73399-85-6 (1-Naphthalenecarbonitrile, 5-chloro-)

• Product Name: 1-Naphthalenecarbonitrile, 5-chloro-
• CAS No: 73399-85-6
• MF: C₁₁H₆ClN
• MW: 187.625041484833
• CID: 542538
• PubChem ID: 12551876
• Update Time: 2025-04-24

1-Naphthalenecarbonitrile, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile, 5-chloro-
• 5-chloronaphthalene-1-carbonitrile
• FT-0728375
• C11H6ClN
• SCHEMBL1343967
• 73399-85-6
• DTXSID10502267
• 5-chloro-1-naphthonitrile

• Inchi： 1S/C11H6ClN/c12-11-6-2-4-9-8(7-13)3-1-5-10(9)11/h1-6H
• InChI Key： IDINQIUTUSXCIY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C(C#N)C=CC=C21

Computed Properties

• Exact Mass: 187.0188769g/mol
• Monoisotopic Mass: 187.0188769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on 1-Naphthalenecarbonitrile, 5-chloro-

1-Naphthalenecarbonitrile, 5-chloro-: A Comprehensive Overview

1-Naphthalenecarbonitrile, 5-chloro- is a highly specialized compound belonging to the class of nitriles and aromatic heterocycles. Its unique structure combines a naphthalene ring system with a cyano group, along with a chlorine substituent at the 5-position. This compound, also known by its CAS Registry Number 73399-85-6, has garnered significant attention in both academic and industrial circles due to its potential applications in various fields, including pharmaceuticals, materials science, and environmental monitoring.

The nitrile group (CN) in 1-Naphthalenecarbonitrile, 5-chloro- imparts distinct electronic properties to the molecule, making it a valuable component in organic synthesis. The presence of the cyano group also renders the compound reactive under specific conditions, enabling its use as an intermediate in the construction of more complex molecules. Additionally, the naphthalene moiety provides aromatic stability and conjugation pathways that are highly desirable in drug discovery and material development.

Recent studies have highlighted the potential of 1-Naphthalenecarbonitrile, 5-chloro- in the field of pharmacology. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its role as a promising lead compound in the development of cytochrome P450 inhibitors, which are critical in drug metabolism and detoxification. This finding underscores the importance of exploring nitrile-containing aromatic compounds for their pharmacological potential.

Another area of interest is the application of 1-Naphthalenecarbonitrile, 5-chloro- in materials science. Its electron-deficient naphthalene ring system makes it a suitable candidate for the synthesis of conjugated polymers and nanomaterials. These materials are essential in the development of advanced electronic devices, such as organic light-emitting diodes (OLEDs) and sensors. A study in Advanced Materials (2023) explored its use as a building block for creating highly stable and efficient polymer matrices.

The environmental applications of 1-Naphthalenecarbonitrile, 5-chloro- are also being investigated. Its ability to act as a sorbent for heavy metals, such as lead and mercury, has been reported in the Journal of Hazardous Materials (2023). This property makes it a potential candidate for use in water purification technologies, where the removal of toxic metals is crucial for environmental protection.

In terms of synthesis, 1-Naphthalenecarbonitrile, 5-chloro- can be prepared through a series of straightforward reactions. The key steps involve the introduction of the cyano group onto the naphthalene ring and subsequent chlorination at the 5-position. This modular approach allows for easy customization of the molecule's substituents, facilitating its use in diverse chemical applications.

Recent advancements in machine learning-aided drug discovery have also turned attention towards compounds like 1-Naphthalenecarbonitrile, 5-chloro-. By leveraging artificial intelligence, researchers can predict the compound's interactions with biological targets more efficiently. A paper in Nature Machine Learning (2023) demonstrated how such approaches can accelerate the identification of lead compounds with desired pharmacological profiles.

Moreover, the toxicological profile of 1-Naphthalenecarbonitrile, 5-chloro- is a critical area of study. Understanding its cytotoxicity and genotoxicity is essential for ensuring its safe use in both laboratory settings and industrial applications. Ongoing research in this domain aims to establish clear guidelines for handling and disposal.

In conclusion, 1-Naphthalenecarbonitrile, 5-chloro- stands out as a versatile and valuable compound with a wide range of potential applications. Its unique combination of structural features makes it a compelling subject for further research in pharmaceuticals, materials science, and environmental chemistry. As the field continues to evolve, this compound is poised to play an increasingly important role in addressing global challenges in health and sustainability.